Cas no 1396747-39-9 (N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide)

• Product Name: N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide
• CAS No: 1396747-39-9
• Molecular Formula: C₁₂H₂₅NO₂S
• Molecular Weight: 247.397402524948
• CID: 5824103
• PubChem ID: 71787262

N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide Properties

Names and Identifiers

• N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-3,3-dimethylbutanamide
• N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-3,3-dimethylbutanamide
• 1396747-39-9
• N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-3,3-dimethylbutanamide
• F6186-1007
• AKOS024536074
• VU0534934-1

• InChIKey： WEWWUFZFLLCNIN-UHFFFAOYSA-N
• Inchi： 1S/C12H25NO2S/c1-11(2,3)8-10(14)13-9-12(4,15)6-7-16-5/h15H,6-9H2,1-5H3,(H,13,14)
• SMILES： C(NCC(O)(C)CCSC)(=O)CC(C)(C)C

Computed Properties

• Exact Mass: 247.16060021g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 247.16060021g/mol
• Heavy Atom Count: 16
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines